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Compound of Interest

Compound Name: Zileuton, (R)-

Cat. No.: B15183703 Get Quote

Essential Safety and Handling Guide for
Zileuton, (R)-
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Zileuton, (R)- in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure the safe and effective use of this

compound.

Hazard Identification and Safety Precautions
Zileuton is classified as a hazardous substance. Key hazards include:

Harmful if swallowed.[1][2]

Causes serious eye irritation.[2]

Suspected of damaging the unborn child.[1]

May cause cancer.[1]

It is crucial to handle Zileuton with appropriate personal protective equipment (PPE) in a

designated and controlled environment.

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling Zileuton:

PPE Category Specification Rationale

Hand Protection

Nitrile rubber gloves. For full

contact, a minimum layer

thickness of 0.11 mm is

recommended, with a

breakthrough time of 480

minutes.[3]

To prevent skin contact and

absorption.

Eye Protection
Chemical safety goggles or a

face shield.[4]

To protect against splashes

and dust particles.

Body Protection

A lab coat or a protective

disposable gown made of low-

permeability fabric with a solid

front, long sleeves, and tight-

fitting cuffs.[5]

To prevent contamination of

personal clothing.

Respiratory Protection

For handling powder outside of

a containment system or in

case of a spill, a NIOSH/MSHA

approved respirator is

required.[6][7]

To prevent inhalation of

hazardous dust.

Quantitative Data
Below is a summary of the key quantitative data for Zileuton.

Physical and Chemical Properties
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Property Value Source

Molecular Formula C₁₁H₁₂N₂O₂S [1]

Molecular Weight 236.29 g/mol [1]

Melting Point 144.2-145.2 °C [1]

Appearance
White to off-white crystalline

powder
[1][8]

Solubility Data

Solvent Solubility Source

Water
Practically insoluble (0.5

mg/mL)
[2][6]

Methanol Soluble [1]

Ethanol Soluble (approx. 10 mg/mL) [1][9]

Acetonitrile Slightly soluble [1]

DMSO Soluble (≥20 mg/mL) [8]

Dimethylformamide (DMF) Soluble (approx. 30 mg/mL) [9]

Experimental Protocols: Handling and Solution
Preparation
This section provides a step-by-step guide for the safe handling and preparation of a Zileuton

solution.

Workflow for Safe Handling of Zileuton
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Caption: Workflow for the safe handling of Zileuton powder.

Step-by-Step Protocol for Preparing a Zileuton Solution

Preparation:
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Designate a specific area for handling Zileuton, preferably within a chemical fume hood or

other ventilated enclosure.

Don all required PPE as specified in the table above.

Prepare and tare a clean weighing vessel on an analytical balance.

Weighing the Compound:

Carefully transfer the desired amount of Zileuton powder to the weighing vessel, avoiding

the creation of dust.

Record the exact weight.

Dissolving the Compound:

Add the appropriate solvent to the vessel containing the Zileuton powder.

Gently swirl or stir the mixture until the solid is completely dissolved. If necessary, sonicate

the solution to aid dissolution.

Storage:

Store the prepared solution in a tightly sealed container, properly labeled with the

compound name, concentration, solvent, and date of preparation.

Keep refrigerated to maintain product quality.[7][8]

Cleanup:

Wipe down the work area with an appropriate decontaminating solution.

Dispose of all contaminated materials, including weighing paper, pipette tips, and empty

vials, in a designated hazardous waste container.

PPE Removal:

Remove PPE in the reverse order it was put on, being careful to avoid self-contamination.
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Wash hands thoroughly with soap and water after removing gloves.

Operational and Disposal Plans
Spill Response

In the event of a Zileuton spill, follow these procedures immediately:

Zileuton Spill Response Plan
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Caption: Immediate steps for responding to a Zileuton spill.

Evacuate and Secure: Immediately evacuate the affected area and restrict access.
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Personal Protection: Don the appropriate PPE, including a respirator, before re-entering the

area.[6]

Containment: For powdered spills, gently cover with a damp paper towel to avoid raising

dust. For liquid spills, use an inert absorbent material.

Cleanup: Carefully sweep or vacuum the contained material and place it into a sealed,

labeled container for hazardous waste.[6] Avoid creating dust.

Decontamination: Clean the spill area thoroughly with soap and water.[6]

Disposal: Dispose of all contaminated materials as hazardous waste in accordance with

institutional and local regulations.

Waste Disposal

All waste materials contaminated with Zileuton, including empty containers, used PPE, and

cleanup materials, must be disposed of as hazardous chemical waste.[8] Follow all institutional,

local, and national regulations for hazardous waste disposal. Do not dispose of Zileuton down

the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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